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Compound of Interest

Compound Name: Methyl 3-(propylamino)propanoate

Cat. No.: B3142409

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant
work environment. This guide provides essential, step-by-step procedures for the safe disposal
of Methyl 3-(propylamino)propanoate, a non-halogenated amino acid ester. Adherence to
these protocols is critical for minimizing environmental impact and protecting laboratory
personnel.

Methyl 3-(propylamino)propanoate is categorized as an irritant. Therefore, appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn at all times during handling and disposal.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Methyl 3-
(propylamino)propanoate is provided below. This information is crucial for understanding its
behavior and potential hazards.

Property Value
Molecular Formula C7H15NO2
Molecular Weight 145.2 g/mol
Hazard Codes Xi (Irritant)
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Disposal Protocol: A Step-by-Step Approach

The disposal of Methyl 3-(propylamino)propanoate should be managed as non-halogenated

organic waste. It is imperative to avoid mixing it with halogenated solvents, as this can

complicate and increase the cost of disposal.

1. Waste Collection and Segregation:

Designated Waste Container: Use a clearly labeled, leak-proof container designated for
"Non-Halogenated Organic Waste."[1][2]

Labeling: The label must include the words "Hazardous Waste," the full chemical nhame
"Methyl 3-(propylamino)propanoate,” and the approximate concentration and volume. Do
not use abbreviations or chemical formulas.[1]

Segregation: Do not mix Methyl 3-(propylamino)propanoate with other waste streams
such as halogenated solvents, strong acids or bases, oxidizers, or heavy metals.[3][4][5]

. Container Management:

Compatibility: Ensure the waste container is compatible with Methyl 3-
(propylamino)propanoate. Glass or high-density polyethylene (HDPE) containers are
generally suitable.

Closure: Keep the waste container tightly sealed at all times, except when adding waste, to
prevent the release of vapors.[1]

Fill Level: Do not fill the container to more than 75-90% of its capacity to allow for vapor
expansion.[4][6]

. Storage of Waste:

Location: Store the waste container in a designated, well-ventilated hazardous waste storage
area, away from heat, sparks, and ignition sources.[1][4] This area should be under the direct
supervision of laboratory personnel.[6]

Secondary Containment: Place the waste container in a secondary containment tray to
prevent spills.[6]
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4. Final Disposal:

» Professional Disposal Service: Arrange for the collection and disposal of the hazardous
waste through your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor.[6][7]

e Record Keeping: Maintain accurate records of the amount of Methyl 3-
(propylamino)propanoate disposed of, in accordance with institutional and regulatory
requirements.

Important Note: Never dispose of Methyl 3-(propylamino)propanoate down the drain or in
regular trash.[3][8] This can lead to environmental contamination and may be a violation of
local regulations.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Methyl 3-
(propylamino)propanoate.
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Identify Waste:
Methyl 3-(propylamino)propanoate
(Non-Halogenated, Irritant)

'

Wear Appropriate PPE:
Safety Goggles, Gloves, Lab Coat

'

Select Designated Waste Container:
‘Non-Halogenated Organic Waste'

'

Label Container Correctly:
'Hazardous Waste', Full Chemical Name

'

Transfer Waste to Container
(Do not exceed 90% capacity)

'

Securely Seal Container

'

Store in Designated Hazardous
Waste Area with Secondary Containment

'

Arrange for Professional Disposal
(via EHS or Licensed Contractor)

'

Maintain Disposal Records

Click to download full resolution via product page

Disposal Workflow for Methyl 3-(propylamino)propanoate

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3142409?utm_src=pdf-body-img
https://www.benchchem.com/product/b3142409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3142409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

By adhering to these procedures, laboratories can ensure the safe and responsible
management of Methyl 3-(propylamino)propanoate waste, fostering a culture of safety and
environmental stewardship. Always consult your institution's specific safety protocols and your
local regulations for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b3142409#methyl-3-propylamino-propanoate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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